Cas no 30335-71-8 (7-Methoxy-2-nitrobenzofuran)

• Product Name: 7-Methoxy-2-nitrobenzofuran
• CAS No: 30335-71-8
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 317327
• PubChem ID: 298518
• Update Time: 2025-06-08

7-Methoxy-2-nitrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2-nitrobenzofuran
• 7-methoxy-2-nitro-1-benzofuran
• 2-nitro-7-methoxybenzo< b> furan
• 7-methoxy-2-nitro-benzofuran
• AC1L6T8X
• AK146946
• methoxy-7 nitro-2 benzofuranne
• Nitro-2-methoxy-7-benzofuran
• NSC170702
• A919243
• NSC-170702
• DTXSID40305405
• 2-nitro-7-methoxybenzofuran
• 30335-71-8

• MDL： MFCD25962063
• Inchi： 1S/C9H7NO4/c1-13-7-4-2-3-6-5-8(10(11)12)14-9(6)7/h2-5H,1H3
• InChI Key： AZXFRACMLPEVGC-UHFFFAOYSA-N
• SMILES： O1C(=CC2C=CC=C(C1=2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Boiling Point: 315.7°C at 760 mmHg
• PSA: 65.51
• LogP: 2.87280

7-Methoxy-2-nitrobenzofuran Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Methoxy-2-nitrobenzofuran

7-Methoxy-2-nitrobenzofuran (CAS No. 30335-71-8): A Comprehensive Overview

7-Methoxy-2-nitrobenzofuran, identified by its Chemical Abstracts Service (CAS) number CAS No. 30335-71-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a benzofuran core substituted with a methoxy group at the 7-position and a nitro group at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The benzofuran scaffold is a prominent motif in medicinal chemistry, renowned for its presence in numerous bioactive natural products and synthetic drugs. The methoxy and nitro functional groups introduce distinct electronic and steric properties to the molecule, influencing its reactivity, solubility, and biological interactions. These characteristics have garnered considerable interest from researchers aiming to develop innovative treatments for diverse diseases.

In recent years, 7-Methoxy-2-nitrobenzofuran has been explored as a key intermediate in the synthesis of several promising drug candidates. Its nitro group can be selectively reduced to an amine, providing a versatile handle for further functionalization. This transformation has been utilized in the construction of complex molecular architectures, including kinase inhibitors and antimicrobial agents. The methoxy group, on the other hand, can participate in various chemical reactions such as etherification or demethylation, enabling the synthesis of structurally diverse derivatives.

One of the most compelling applications of 7-Methoxy-2-nitrobenzofuran lies in its role as a precursor for biologically active compounds. For instance, researchers have leveraged this compound to develop novel scaffolds for antitumor and anti-inflammatory drugs. The nitro group's ability to engage in redox chemistry has been exploited to design prodrugs that release active species in vivo, enhancing therapeutic efficacy while minimizing side effects.

The pharmaceutical industry has shown particular interest in derivatives of 7-Methoxy-2-nitrobenzofuran due to their potential as kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for drug development. By modifying the benzofuran core with additional functional groups, researchers have synthesized compounds that exhibit potent inhibitory activity against specific kinases implicated in cancer and inflammatory diseases.

The synthesis of 7-Methoxy-2-nitrobenzofuran itself is an intricate process that requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes involve the nitration of 7-methoxybenzofuran followed by purification steps to isolate the desired product. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving scalability.

The chemical properties of 7-Methoxy-2-nitrobenzofuran make it a valuable tool for chemists exploring new synthetic methodologies. Its reactivity allows for the introduction of various substituents at different positions on the benzofuran ring, leading to a wide array of derivatives with tailored biological activities. This flexibility has been instrumental in developing libraries of compounds for high-throughput screening, accelerating the discovery of novel therapeutic agents.

In conclusion, 7-Methoxy-2-nitrobenzofuran (CAS No. 30335-71-8) represents a cornerstone compound in pharmaceutical research due to its versatile structural features and synthetic utility. Its role as an intermediate in the synthesis of biologically active molecules underscores its importance in drug development efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, its significance is poised to grow further within the pharmaceutical industry.